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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

corrosion issues when using triethylene glycol (TEG) in their equipment and experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of corrosion when using triethylene glycol (TEG)?

A1: Pure triethylene glycol is generally not corrosive.[1] However, corrosion issues typically

arise from two main sources: thermal degradation and contamination.[2] When TEG is exposed

to high temperatures (above 206°C or 404°F) and oxygen, it can degrade into acidic

byproducts like formic, acetic, and glycolic acids.[3][4][5] This process lowers the pH of the

glycol solution, making it acidic and corrosive to many metals, particularly carbon steel.[2][3]

Q2: What contaminants in TEG can accelerate corrosion?

A2: Several contaminants can accelerate corrosion in TEG systems. Dissolved acid gases like

hydrogen sulfide (H₂S) and carbon dioxide (CO₂) can make the glycol solution acidic.[3][6]

Oxygen ingress is a major factor, as it promotes the oxidative degradation of TEG into organic

acids.[2][4] Salts, such as chlorides, can also significantly increase corrosion rates.[7][8]

Q3: What materials are generally compatible with TEG?
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A3: Stainless steel and aluminum are recommended for handling TEG to prevent corrosion.[9]

Carbon steel can be used if the TEG is kept anhydrous and free from acidic contaminants, but

it is susceptible to corrosion if the glycol degrades or becomes contaminated.[1][9] For seals

and gaskets, materials like PTFE and Kalrez® (FFKM) offer broad chemical resistance, while

EPDM and Viton® may also be suitable depending on operating conditions.[10] It is crucial to

consult material compatibility charts for specific elastomers.[11]

Q4: How can I prevent TEG-related corrosion in my lab equipment?

A4: A multi-faceted approach is best for preventing corrosion. This includes:

Temperature Control: Operating well below the TEG thermal degradation point of 206°C

(404°F).[12][13]

Oxygen Exclusion: Using an inert gas blanket (like nitrogen) in storage tanks and minimizing

air exposure during transfers can prevent oxidative degradation.[2][9]

pH Monitoring and Control: Regularly checking the pH of the glycol solution is an early

indicator of degradation.[2] Maintaining a slightly alkaline pH (typically 8.0-9.5) through the

use of inhibitors or buffers can neutralize acidic byproducts.[3][7]

Using Inhibitors: Formulated TEG products containing corrosion inhibitors are available.[3]

[14] These inhibitors create a protective film on metal surfaces or neutralize corrosive acids.

[8][14]

Material Selection: Where possible, use equipment constructed from corrosion-resistant

materials like stainless steel.[2][9]

Q5: Are there standard tests to evaluate the corrosiveness of a TEG solution?

A5: Yes, several ASTM standards are relevant for evaluating corrosion. ASTM D1384,

"Corrosion Test for Engine Coolants in Glassware," is a common method for assessing the

corrosiveness of glycol solutions on various metals.[15][16] For immersion testing, ASTM G31,

"Standard Guide for Laboratory Immersion Corrosion Testing of Metals," provides a framework

for determining mass loss.[17]
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Q: I've noticed a change in my TEG's color (e.g., to dark-brown or black) and a drop in its pH.

What is happening?

A: A color change and a decrease in pH are strong indicators of thermal degradation.[18] When

heated excessively, especially in the presence of oxygen, TEG breaks down into smaller

molecules like monoethylene glycol (MEG), diethylene glycol (DEG), and organic acids.[4][18]

These acidic compounds lower the pH, making the solution corrosive.

Action Steps:

Immediately measure the pH of your TEG solution.

Review your experimental setup to ensure the operating temperature has not exceeded

TEG's thermal stability limit (around 206°C).[13]

Check for potential sources of oxygen ingress in your system.

Consider sending a sample for analysis to identify the specific degradation products.[3]

If degradation is confirmed, the glycol should be replaced. For future runs, reduce the

operating temperature and consider using an inert atmosphere.

Q: My carbon steel equipment shows signs of rust and pitting after being in contact with TEG.

A: This is likely due to corrosion caused by acidic conditions or contaminants in the TEG. Even

in "dry" gas systems, water can co-condense with TEG, creating a corrosive aqueous phase.

[19][20] The presence of dissolved gases like CO₂ or H₂S significantly exacerbates this issue.

[21]

Action Steps:

Safely remove the TEG from the equipment.

Clean and inspect the equipment to assess the extent of the corrosion damage according to

ASTM G1 practices.[22]

Analyze the TEG for water content, pH, and potential contaminants like chlorides or acidic

degradation products.
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For future experiments, consider using a corrosion inhibitor package in your TEG or

switching to equipment made of more resistant materials like stainless steel.[2][7]

Q: The elastomeric seals (O-rings, gaskets) in my apparatus are swelling and failing

prematurely.

A: This indicates a material incompatibility between the elastomer and the TEG. TEG can

cause certain rubbers to swell, become brittle, or crack.[11]

Action Steps:

Identify the material of the failing seal.

Consult a chemical compatibility database to select a more resistant elastomer.[23]

Materials like PTFE, Kalrez® (FFKM), and in some cases Viton® or EPDM, are often better

choices for applications involving glycols.[10]

Replace the failed seals with the new, compatible material.

Data Presentation
Table 1: Corrosion Rates of Carbon Steel in TEG/Water Mixtures

This table summarizes data from 15-day tests on carbon steel in TEG-water mixtures exposed

to various corrosive gases. The data shows that corrosion rates decrease significantly as the

concentration of TEG increases.
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TEG Concentration
(wt%)

Gas Composition
Corrosion Rate
(mpy)

Data Source

0.0 (Pure Distilled

Water)
H₂S, CO₂, O₂ 0.96 - 4.0 [19][20][21]

Increasing

Concentration
H₂S, CO₂, O₂ Rapidly Decreasing [19][20][21]

≥ 90.0 H₂S, CO₂, O₂ ~ 0.0 [19][20][21]

N/A (with N268

Inhibitor)

High CO₂ (up to 9%)

and Chlorides (up to

7500 ppm)

< 0.05 [7]

mpy = mils per year

Table 2: General Material Compatibility with Triethylene Glycol

This table provides a general guideline for material selection. For critical applications, specific

testing under operational conditions is recommended.
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Material Class Material Name
Compatibility
Rating

Notes

Metals
Stainless Steel (304,

316)
Excellent

Recommended for

long-term service.[9]

[10]

Aluminum Good
Recommended as a

container material.[9]

Carbon Steel Fair

Susceptible to

corrosion from wet or

degraded TEG.[1]

Requires inhibitors

and monitoring.[7]

Copper, Brass Poor to Fair

Can be corroded,

especially at elevated

temperatures.

Inhibitors are needed.

[24]

Elastomers PTFE Excellent
Broad chemical

resistance.[10]

Kalrez® (FFKM) Excellent

Suitable for

demanding

applications.[10]

Viton® (FKM) Good

Good resistance, but

check specific grade

for temperature range.

[10]

EPDM Good

Good for aqueous

solutions, but may

have temperature

limitations.[10]

Buna-N (Nitrile) Poor Not generally

recommended due to
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potential for swelling

and degradation.

Experimental Protocols
1. Protocol: Laboratory Immersion Corrosion Test (Based on ASTM G31)

This protocol outlines a procedure to determine the corrosion rate of a metal specimen when

immersed in a TEG solution.

Objective: To measure the mass loss of a metal coupon to quantify the corrosion rate in a

specific TEG solution under controlled laboratory conditions.

Materials:

Metal coupons of known composition and surface area (e.g., carbon steel).

Test TEG solution (with or without inhibitors/contaminants).

Heat-resistant glass beaker or flask with a stopper.[16]

Condenser to prevent evaporation.

Aerator tube (if studying oxygen effects).[16]

Heating mantle or constant temperature bath.

Analytical balance (accurate to 0.1 mg).

Cleaning agents (as per ASTM G1, e.g., inhibited hydrochloric acid).[22]

Procedure:

Specimen Preparation: Clean the metal coupon according to ASTM G1 procedures,

measure its dimensions to calculate the surface area, and weigh it to the nearest 0.1 mg.

[22]
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Assembly: Place the TEG solution into the glass vessel. Immerse the prepared metal

coupon completely in the solution, ensuring it is not in direct contact with the glass.

Test Conditions: Assemble the apparatus, including the condenser. Maintain the solution at

the desired test temperature (e.g., 88°C) for a specified duration (e.g., 336 hours).[16] If

required, introduce air or a specific gas at a controlled rate through the aerator tube.

Post-Test Cleaning: After the test duration, remove the coupon. Observe and photograph

its appearance. Clean the coupon to remove all corrosion products using appropriate

chemical or mechanical methods as described in ASTM G1.[22]

Evaluation: Dry and re-weigh the cleaned coupon. Calculate the mass loss.

Calculation of Corrosion Rate (mpy): Corrosion Rate = (K × W) / (A × T × D) Where:

K = A constant (3.45 × 10⁶ for mpy)

W = Mass loss in grams

A = Surface area in cm²

T = Time of exposure in hours

D = Density of the metal in g/cm³

2. Protocol: Analysis of TEG Thermal Degradation Products

This protocol describes a method to induce and analyze the products of TEG thermal

degradation.

Objective: To identify and quantify the acidic byproducts formed from heating TEG, using

Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

Pure TEG.

Round-bottom flask or sealed reaction vessel.
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Heating mantle with temperature controller.

Gas inlet/outlet for controlled atmosphere (dry air or nitrogen).[25]

GC-MS system.

Derivatization agent (e.g., BSTFA with 1% TMCS).[25]

Analytical standards for expected products (formic acid, acetic acid, MEG, DEG).

Procedure:

Degradation: Place a known quantity of pure TEG into the reaction vessel. Heat the TEG

to the desired temperature (e.g., 180-200°C). For oxidative degradation, introduce a

controlled flow of dry air; for thermal degradation alone, use an inert nitrogen atmosphere.

[25]

Sampling: Maintain the temperature for a set duration (e.g., 24-48 hours), taking small

samples at regular intervals.

Sample Preparation (Derivatization): Since glycols and their acidic products have poor

chromatographic properties, they must be derivatized. A common method is silylation,

which converts polar -OH groups into more volatile trimethylsilyl (TMS) groups.[25] This is

achieved by reacting the sample with an agent like BSTFA.

GC-MS Analysis: Inject the derivatized sample into the GC-MS. The gas chromatograph

separates the different components of the mixture, and the mass spectrometer helps

identify them based on their mass-to-charge ratio and fragmentation patterns.

Quantification: Compare the peak areas of the identified degradation products to those of

known analytical standards to quantify their concentrations in the degraded TEG sample.
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Contributing Factors
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Caption: TEG thermal and oxidative degradation pathway leading to acidic corrosion.
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Corrosion Symptom Observed
(e.g., discoloration, pitting, seal failure)

Is TEG pH < 7.0 or
color changed?

Is failure localized
to elastomeric seals?

Was operating temperature
exceeded (>206°C)?
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contaminants (water, Cl⁻)
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Caption: Troubleshooting workflow for diagnosing the root cause of TEG corrosion.
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Caption: Logical relationship between causes and effects in TEG corrosion.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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